Cas no 1317-38-0 (Copper(II) Oxide)

• Product Name: Copper(II) Oxide
• CAS No: 1317-38-0
• MF: CuO
• MW: 79.5454015731812
• MDL: MFCD00010979
• CID: 41225
• PubChem ID: 14829
• Update Time: 2026-05-14

Copper(II) Oxide Chemical and Physical Properties

Names and Identifiers

• Copper(II) oxide
• Banacobru OL
• C.I. Pigment Black 15
• Chrome Brown
• Copper monooxide
• Copper oxide (CuO)
• CuO
• Precipitated cupric oxide
• Cupric oxide
• copper oxide, wires
• Copper(II) Oxide, Powder
• Cupric oxide,granular
• Copper(ll)oxide
• Black copper oxide
• Copper Monoxide
• Copper oxide
• Copper oxide nanorods
• Copper(II) oxide, ACS reagent, powder
• Nano-copper oxide
• C.I. 77403
• Copper brown
• Pigment black 15
• cupric
• UP 13600
• CUPPICOXIDE
• oxocopper
• Copper(2+) oxide
• Paramelaconite
• Copporal
• Copacaps
• Natural tenorite
• Wolmanac concentrate
• Copper (II) oxide
• Caswell No. 265
• CI Pigment black 15
• Cu-O Linkage
• CCA Type C Wood Preservative
• Boliden-CCA Wood Preservative
• Osmo
• Cupric oxide wire
• slice copper oxide
• spherical nano cuprous oxide
• Nano copper aqueous dispersion
• Aqueous dispersion of nano-sized copper oxide
• Osmose K-33-A Wood Preservative
• 1317-38-0
• AKOS015950660
• Copper(II) oxide, powder, 99.99% trace metals basis
• Copper Oxide Powder
• Copper(II) oxide, nanotubes, diam. x L 10-12 nm x 75-100 nm
• Copper Oxide Dispersion
• CS-0016015
• Copper(II) oxide, >=99.0% (RT), granular
• Copper oxide nanopowder (~40 nm)
• Copper(II) oxide (99.995%-Cu)
• Cupric oxide purified, Ultra pure, Powder, Low heavy metals (As: <= 1 ppm, Cd: <= 0.5 ppm, Pb: <= 1 ppm & Hg: <= 0.1 ppm)
• Copper(II) oxide, 99.999% trace metals basis
• Copper Oxide Powder, 99+% Nano
• Copper(II) oxide, powder, <10 mum, 98%
• CI 77403
• Copper(II) oxide, Puratronic?
• Copper Oxide Ink
• Copper oxide nano-chains
• Osmose K-33-C Wood Preservative
• Osmose K-33 Wood Preservative
• Copper(II) oxide on alumina, 14-20 mesh, extent of labeling: 13 wt. % loading
• Boliden Salt K-33
• copper(II)oxide
• Cupric Oxide Nanopowder
• Copper oxide, CuO
• Copper(II) oxide, CP
• Copper(II) oxide, powder, 99.995% trace metals basis
• NS00075647
• Farboil Super Tropical Anti-Fouling 1260
• Copper(II) oxide, LR, >=97%
• MFCD00010979
• Copper(II) oxide, puriss. p.a., >=99.0% (RT), powder
• 163686-95-1
• Chromium Silicide (CrSi2) Sputtering Targets
• Copper II Oxide
• Copper(II) oxide, p.a., ACS reagent, 99.0%
• Copper(II) oxide, ACS reagent, >=99.0%
• EN300-1692612
• Q27458610
• FC160925
• copper-oxygen
• Copper(II) oxide, nanopowder, <50 nm particle size (TEM)
• Osmose P-50 Wood Preservative
• Copper Oxide Nanopowder
• copper-(II) oxide
• Copper(II) Oxide

• MDL： MFCD00010979
• Inchi： 1S/Cu.O
• InChI Key： QPLDLSVMHZLSFG-UHFFFAOYSA-N
• SMILES： [Cu]=O

Computed Properties

• Exact Mass: 78.9245
• Monoisotopic Mass: 78.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Black monoclinic crystalline or black to brownish black amorphous crystalline powder
• Density: 6.315
• Melting Point: 1326 ºC
• Boiling Point: 2000
• Flash Point: Nonsense
• Refractive Index: 2.63
• PH: 7 (50g/l, H2O, 20℃)(slurry)
• Solubility: Soluble in ammonia (slightly), acids, and alkali cyanides. Insoluble in water, and alcohol.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with reducing agents, hydrogen sulfide, aluminium, alkali metals, finely powdered metals.
• PSA: 17.07
• LogP: -0.12130
• Solubility: Insoluble in water and alcohol, soluble in dilute acid, ammonium chloride, ammonium carbonate and potassium cyanide. Slowly dissolve in ammonia to form complexes.
• Merck: 14,2646

Copper(II) Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 60-61
• RTECS：GL7900000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Risk Phrases：R22
• Storage Condition：Sealed and dry for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds